![molecular formula C13H14N2O B1373383 5-Formyl-2-(piperidin-1-yl)benzonitrile CAS No. 1272756-59-8](/img/structure/B1373383.png)
5-Formyl-2-(piperidin-1-yl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Formyl-2-(piperidin-1-yl)benzonitrile is a chemical compound with the CAS Number: 1272756-59-8 . It has a molecular weight of 214.27 and its IUPAC name is 5-formyl-2-(1-piperidinyl)benzonitrile . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14N2O/c14-9-12-8-11 (10-16)4-5-13 (12)15-6-2-1-3-7-15/h4-5,8,10H,1-3,6-7H2 . The InChI key is HJWIHIPVFJVJBS-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a melting point of 52 - 54 degrees Celsius . It is a solid in physical form .Scientific Research Applications
Corrosion Inhibition on Iron Surface Piperine derivatives, including compounds related to 5-Formyl-2-(piperidin-1-yl)benzonitrile, have been investigated for their potential as corrosion inhibitors on iron surfaces. These derivatives interact with the iron surface at active sites, showing potential in corrosion inhibition efficiency, making them relevant in materials science and engineering fields (Belghiti et al., 2018).
Synthesis of Potent Receptor Agonists The chemical structure of this compound or its derivatives can be involved in the synthesis of potent receptor agonists. For instance, in the synthesis of BMS-960, a potent S1P1 receptor agonist, a related compound was utilized. Such applications are significant in medicinal chemistry and pharmacology (Hou et al., 2017).
Molecular Structure Analysis and Theoretical Calculations Studies involving compounds similar to this compound focus on their molecular structure, using techniques like X-ray diffraction and theoretical calculations like density functional theory. These studies aid in understanding the molecular geometry, stability, and reactive sites of such compounds, relevant in fields like chemistry and material sciences (Karthik et al., 2021).
Pharmacological Potential in Anti-Inflammatory Agents Derivatives of piperidine, a component of this compound, have been synthesized and evaluated for their anti-inflammatory potential. These derivatives could serve as templates for new anti-inflammatory drugs, highlighting their importance in drug discovery and pharmaceutical research (Gandhi et al., 2018).
Antibacterial Activity Studies Studies have shown that certain N-substituted derivatives of compounds related to this compound exhibit moderate to significant antibacterial activity. This suggests their potential use in developing new antibacterial agents, crucial in tackling antibiotic resistance (Khalid et al., 2016).
Safety and Hazards
properties
IUPAC Name |
5-formyl-2-piperidin-1-ylbenzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O/c14-9-12-8-11(10-16)4-5-13(12)15-6-2-1-3-7-15/h4-5,8,10H,1-3,6-7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJWIHIPVFJVJBS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=C(C=C2)C=O)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501270019 |
Source
|
Record name | Benzonitrile, 5-formyl-2-(1-piperidinyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501270019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1272756-59-8 |
Source
|
Record name | Benzonitrile, 5-formyl-2-(1-piperidinyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1272756-59-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzonitrile, 5-formyl-2-(1-piperidinyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501270019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.